Cas no 70976-04-4 (QUINOXALINE, 6-CHLORO-2,3-DI-2-FURANYL-)

• Product Name: QUINOXALINE, 6-CHLORO-2,3-DI-2-FURANYL-
• CAS No: 70976-04-4
• MF: C₁₆H₉ClN₂O₂
• MW: 296.707862615585
• CID: 3526113
• PubChem ID: 1226925
• Update Time: 2025-04-22

QUINOXALINE, 6-CHLORO-2,3-DI-2-FURANYL- Chemical and Physical Properties

Names and Identifiers

• QUINOXALINE, 6-CHLORO-2,3-DI-2-FURANYL-
• 6-Chloro-2,3-di-2-furanylquinoxaline
• 70976-04-4
• 6-chloro-2,3-bis(furan-2-yl)quinoxaline
• AN-353/12579010
• 6-chloro-2,3-di(2-furyl)quinoxaline
• CHEMBL4288551
• HS-3846
• BDBM50468952

• Inchi： 1S/C16H9ClN2O2/c17-10-5-6-11-12(9-10)19-16(14-4-2-8-21-14)15(18-11)13-3-1-7-20-13/h1-9H
• InChI Key： AZSPIZAAVSYQRM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C1=CC=CO1)C(C1=CC=CO1)=N2

Computed Properties

• Exact Mass: 296.0352552Da
• Monoisotopic Mass: 296.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.1Ų